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Compound of Interest

Compound Name: Ganosporeric acid A

CAS No.: 135357-25-4

Cat. No.: B1674622 Get Quote

Executive Summary
Ganosporeric Acid A (GAA-Spore) is a critical biomarker for Ganoderma lucidum spore-based

therapeutics.[1] Unlike the abundant fruiting-body component Ganoderic Acid A (GA-A),

Ganosporeric Acid A exhibits a highly oxidized lanostane skeleton with six ketone

functionalities.[1] This guide provides a definitive NMR-based differentiation protocol,

addressing the challenge of resolving these structurally related triterpenoids in complex

matrices.

Compound Profile & Structural Basis[1][2][3]
Feature Ganosporeric Acid A Ganoderic Acid A

CAS Number 135357-25-4 81907-62-2

Molecular Formula C₃₀H₃₈O₈ C₃₀H₄₄O₈

Molecular Weight 526.62 g/mol 516.67 g/mol

Key Structural Feature
Hexa-oxo (Ketones at C3, C7,

C11, C12, C15, C23)

Tri-oxo, Di-hydroxy (OH at C7,

C15; Ketones at C3, C11,

C23)

Primary Source Ganoderma lucidumSpores
Ganoderma lucidumFruiting

Body
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Chemical Significance: The substitution of hydroxyl groups (C7, C15) with ketone carbonyls in

Ganosporeric Acid A fundamentally alters the spin systems, eliminating characteristic methine

protons found in Ganoderic Acid A.

Experimental Methodology
To ensure reproducible spectral data, the following isolation and acquisition protocol is

recommended.

3.1 Isolation Workflow (Spore Powder)
Extraction: Macerate broken G. lucidum spores in 95% EtOH (reflux, 2h).

Partition: Suspend residue in water; partition sequentially with Petroleum Ether (discard) and

CHCl₃ (collect).

Fractionation: Subject CHCl₃ fraction to Silica Gel 60 column chromatography.

Elution: Gradient elute with CHCl₃:MeOH. Ganosporeric Acid A typically elutes in mid-

polarity fractions (e.g., 20:1 to 10:1), distinct from the more polar di-hydroxy Ganoderic acids.

[1]

3.2 NMR Acquisition Parameters
Instrument: 600 MHz recommended for resolution of overlapping methyl signals.

Solvent:Pyridine-d₅ is preferred over CDCl₃ for triterpenoids to minimize signal overlap in the

methyl region (0.6–1.5 ppm) and induce clear shifts in carbonyl carbons.

Temperature: 298 K.

Reference: TMS (0.00 ppm).

Comparative Spectral Analysis
The following data contrasts the diagnostic signals of Ganosporeric Acid A against Ganoderic

Acid A.

4.1 ¹H NMR Comparison (Diagnostic Region)
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Position
Ganosporeric Acid A

(δ ppm)
Ganoderic Acid A (δ
ppm)

Differentiation Logic

H-7
Absent (Quaternary

C=O)
~4.80 (dd, J=~10 Hz)

Primary Check:

Absence of the H-7

methine doublet is the

strongest indicator of

Ganosporeric Acid A.

H-15
Absent (Quaternary

C=O)
~5.00 (d, J=~6 Hz)

Secondary Check:

Absence of the H-15

signal confirms

oxidation at this site.

[1][2]

H-3 ~2.8 - 3.0 (m) ~3.2 (dd)

The H-3 signal

typically shifts

downfield or changes

multiplicity due to

conformational

changes in Ring A.

Methyls 5 Singlets, 2 Doublets 5 Singlets, 2 Doublets

Methyl shifts are

heavily influenced by

the C7/C15 carbonyl

anisotropy in

Ganosporeric Acid A.

4.2 ¹³C NMR Comparison (Carbonyl Region)
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Position
Ganosporeric Acid A

(δ ppm)
Ganoderic Acid A (δ
ppm)

Structural Insight

C-7 ~208 - 212 (Ketone) ~68.0 (CH-OH)

Massive downfield

shift (~140 ppm) due

to oxidation.

C-15 ~208 - 212 (Ketone) ~72.0 (CH-OH)

Diagnostic ketone

signal replaces the

alcohol methine.

C-12 ~200+ (Ketone) ~35-50 (CH₂)

Ganosporeric Acid A

contains a unique

11,12-diketone or 12-

oxo motif absent in

GA-A.

C-26
~178 (Carboxylic

Acid)

~178 (Carboxylic

Acid)

Conserved side-chain

terminal acid

(indistinguishable).[1]

[2]

Note: Exact chemical shift values may vary by ±0.5 ppm depending on concentration and water

content in Pyridine-d₅.[1]

Identification Logic & Workflow
The following decision tree illustrates the logical flow for confirming Ganosporeric Acid A from

a crude spore extract fraction.
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Purified Triterpenoid Fraction
(CHCl3 Soluble)

Acquire 1H NMR
(Check 3.0 - 5.5 ppm region)

Are methine signals present
at ~4.8 ppm (H-7) and ~5.0 ppm (H-15)?

Identification: Ganoderic Acid A
(or related alcohol congener)

Yes (Doublets Present)

Acquire 13C NMR
(Check 190 - 220 ppm region)

No (Signals Absent)

Count Ketone Carbonyls
(> 190 ppm)

CONFIRMED: Ganosporeric Acid A
(6 Ketone Signals + 1 Acid)

Count ≈ 6

Other Highly Oxidized Triterpene
(e.g., Ganoderic Acid D/F)

Count < 6

Click to download full resolution via product page
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Figure 1: NMR-based decision matrix for distinguishing Ganosporeric Acid A from common

Ganoderic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [NMR Spectral Data Comparison: Ganosporeric Acid A
Identification Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674622#nmr-spectral-data-comparison-for-
ganosporeric-acid-a-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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